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Compound of Interest

Compound Name: N-Methyl-N'-(hydroxy-PEG2)-Cy5

Cat. No.: B11827087

This technical guide offers a comprehensive overview of N-Methyl-N'-(hydroxy-PEG2)-Cy5, a
fluorescent probe engineered for a variety of applications in research and drug development.
The molecule consists of a core Cy5 cyanine dye, known for its far-red fluorescence, modified
with a methyl group and a short polyethylene glycol (PEG) linker terminating in a hydroxyl
group. This strategic design enhances the dye's utility in biological systems.

The inclusion of the hydrophilic PEG linker significantly improves water solubility, which can
reduce the aggregation and non-specific binding often associated with cyanine dyes in
aqueous buffers.[1][2] The terminal hydroxyl group provides a versatile handle for further
chemical modification, allowing its conjugation to a wide range of biomolecules and surfaces.[1]
[2][3] This guide detalils its structure, properties, and common experimental procedures for its
use.

Core Structure and Properties

N-Methyl-N'-(hydroxy-PEG2)-Cy5 is a derivative of the cyanine 5 (Cy5) fluorophore. Its
fluorescence in the far-red part of the spectrum is highly advantageous for biological imaging,
as it helps to minimize autofluorescence from endogenous molecules within cells and tissues.
[1][4] The key physicochemical and spectroscopic properties are summarized below. It is
important for researchers to note that some reported values, particularly the molar extinction
coefficient and emission maximum, can vary between suppliers and experimental conditions.[1]

[5]

Table 1: Physicochemical and Spectroscopic Properties
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Property Value Reference
Molecular Formula C32H41CIN203 [31[6]
Molecular Weight 537.10 g/mol [61[7]
Excitation Maximum (Aex) 649 - 650 nm [11[4115]
Emission Maximum (Aem) 667 - 691 nm [11[4115]

Molar Extinction Coefficient (¢)  ~107,000 - 170,000 M~1cm~1 [1][4]

Quantum Yield (®) ~0.2 (Typical for Cy5 core) 41071

Recommended Laser Line 633 nm or 647 nm [5]

Solubility Water, DMSO, DMF, DCM [5][8]
Key Applications

The unique structure of N-Methyl-N'-(hydroxy-PEG2)-Cy5 makes it suitable for several
advanced applications:

e Fluorescent Labeling: The terminal hydroxyl group can be chemically activated or
functionalized, for example, by converting it into an N-hydroxysuccinimide (NHS) ester, to
facilitate covalent labeling of proteins, antibodies, and other biomolecules via their primary
amines.[1][4]

o PROTAC Synthesis: It serves as a PEG-based linker in the synthesis of Proteolysis-
Targeting Chimeras (PROTACS), which are molecules designed to induce the degradation of
specific target proteins.[9]

¢ Bioconjugation: The hydrophilic PEG spacer reduces steric hindrance and improves solubility
during conjugation procedures, making it a valuable tool for creating fluorescent probes and
trackers for use in aqueous environments.[2][10]

Experimental Protocols & Workflows

Accurate and reproducible results depend on meticulous experimental technique. Below are
detailed protocols for the characterization and a common application of N-Methyl-N'-(hydroxy-
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PEG2)-Cy5.

Logical Relationship of Molecular Components

The properties of N-Methyl-N'-(hydroxy-PEG2)-Cy5 are a direct result of its constituent parts.
The Cy5 core provides the fluorescence, while the PEG linker and terminal hydroxyl group

confer solubility and reactivity.
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Workflow for Protein Labeling

Step 1: Dye Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PEG2)-Cy5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11827087#n-methyl-n-hydroxy-peg2-cy5-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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